Cas no 2098005-79-7 (2-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-ol)

• Product Name: 2-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-ol
• CAS No: 2098005-79-7
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 4773065
• Update Time: 2025-11-02

2-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3a-(methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-ol
• 2-[3a-(methoxymethyl)-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrol-2-yl]ethanol
• 2-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-ol

• Inchi： 1S/C11H21NO2/c1-14-9-11-4-2-3-10(11)7-12(8-11)5-6-13/h10,13H,2-9H2,1H3
• InChI Key： SZOHFPCAQSNNFR-UHFFFAOYSA-N
• SMILES： O(C)CC12CN(CCO)CC1CCC2

Computed Properties

• Exact Mass: 199.157228913 g/mol
• Monoisotopic Mass: 199.157228913 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 32.7
• Molecular Weight: 199.29

Additional information on 2-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-ol

Comprehensive Guide to 2-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-ol (CAS No. 2098005-79-7)

2-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-ol (CAS No. 2098005-79-7) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and chemical research. This compound, characterized by its cyclopenta[c]pyrrole core and methoxymethyl functional group, is widely studied for its potential applications in drug development and material science. Researchers are particularly intrigued by its structural complexity, which offers opportunities for novel synthetic pathways and therapeutic innovations.

The hexahydrocyclopenta[c]pyrrole moiety in 2-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-ol is a key feature that contributes to its stability and reactivity. This bicyclic framework is often found in bioactive molecules, making it a valuable scaffold for medicinal chemistry. The presence of the methoxymethyl group further enhances its versatility, allowing for selective modifications that can tailor the compound for specific applications. Given its potential, this compound is frequently discussed in forums and publications focusing on advanced organic synthesis and drug discovery.

In recent years, the demand for 2-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-ol has increased due to its relevance in small-molecule drug development. Pharmaceutical companies are exploring its use as a building block for neurological therapeutics and anti-inflammatory agents, aligning with the growing interest in precision medicine. Additionally, its application in catalysis and material science has been noted, particularly in the development of high-performance polymers and specialty chemicals.

From a synthetic perspective, 2-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-ol presents intriguing challenges and opportunities. Chemists are investigating efficient routes for its large-scale production, with a focus on green chemistry principles to minimize environmental impact. The compound's stereochemistry and functional group compatibility are critical considerations in these synthetic endeavors, often requiring advanced techniques such as asymmetric synthesis and catalytic hydrogenation.

The market for 2-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-ol is expected to grow as its applications expand. Industry reports highlight its potential in biopharmaceuticals and agrochemicals, driven by the increasing need for innovative chemical solutions. Researchers and manufacturers are also exploring its role in smart materials, where its structural properties could enable breakthroughs in nanotechnology and electronic devices.

For those seeking detailed information on 2-(3a-(Methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)ethan-1-ol, it is essential to consult reliable sources such as peer-reviewed journals and chemical databases. The compound's CAS No. 2098005-79-7 serves as a unique identifier, ensuring accurate retrieval of data. As interest in this molecule continues to rise, staying updated on the latest research and market trends will be crucial for professionals in the field.